Cas no 941991-05-5 (N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
• CAS No: 941991-05-5
• MF: C₂₂H₂₈N₂O₆S
• MW: 448.532525062561
• CID: 5954377
• PubChem ID: 16826837
• Update Time: 2023-11-23

N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
• 2-Piperidineacetamide, N-(2,4-dimethoxyphenyl)-1-[(4-methoxyphenyl)sulfonyl]-
• N-(2,4-dimethoxyphenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide
• 941991-05-5
• N-(2,4-dimethoxyphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• F2267-0428
• N-(2,4-dimethoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
• AKOS024634074

• Inchi： 1S/C22H28N2O6S/c1-28-17-7-10-19(11-8-17)31(26,27)24-13-5-4-6-16(24)14-22(25)23-20-12-9-18(29-2)15-21(20)30-3/h7-12,15-16H,4-6,13-14H2,1-3H3,(H,23,25)
• InChI Key： CZCWGDSXYLXPNO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C=C2)(=O)=O)CCCCC1CC(NC1=CC=C(OC)C=C1OC)=O

Computed Properties

• Exact Mass: 448.16680779g/mol
• Monoisotopic Mass: 448.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• pka: 13.74±0.70(Predicted)